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Compound of Interest

Compound Name: 2-Ethylanthraquinone

Cat. No.: B047962 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 2-Ethylanthraquinone, including detailed operational and

disposal plans to ensure a secure laboratory environment.

Chemical and Physical Properties

A thorough understanding of the substance's properties is the foundation of safe handling.

Property Value Source

Appearance
Yellow microcrystalline powder

or flakes
[1][2][3]

Molecular Formula C16H12O2

Molecular Weight 236.27 g/mol

Melting Point 108 - 111 °C (226.4 - 231.8 °F) [2]

Boiling Point 400 °C at 994.0 hPa [4]

Solubility Insoluble in water

Vapor Pressure 0.00012 hPa at 25 °C [4][5]

Toxicological Data
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While the toxicological properties of 2-Ethylanthraquinone have not been fully investigated,

the following data is available.[1]

Route of Exposure Species LD50 Value Source

Oral Rat 2795 mg/kg [1]

Dermal Rabbit >20 g/kg [1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is critical to minimize exposure.

Engineering Controls:

Ventilation: Use in a well-ventilated area.[1] Employ local exhaust ventilation to keep

airborne concentrations low.[1]

Safety Equipment: Facilities should be equipped with an eyewash station and a safety

shower.[1]

Personal Protective Equipment:
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PPE Category Specification Standard Compliance

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection

Wear appropriate protective

gloves. Inspect gloves prior to

use and use proper glove

removal technique.

Regulation (EU) 2016/425 and

the standard EN 374.[5]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] A complete suit

protecting against chemicals

may be necessary depending

on the concentration and

amount of the substance

handled.[5]

Respiratory Protection

A NIOSH/MSHA approved

respirator is required if

workplace conditions warrant

its use.[1] For nuisance

exposures, a type P95 (US) or

type P1 (EU EN 143) particle

respirator can be used. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[5]

Standard Operating Procedure for Handling 2-
Ethylanthraquinone
Adherence to a strict operational workflow is essential for safety and experimental integrity.

1. Preparation and Precautionary Measures:
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Read and understand the Safety Data Sheet (SDS) thoroughly before handling.

Ensure the work area is clean, well-ventilated, and free of incompatible materials such as

strong oxidizing agents.[1]

Verify that the eyewash station and safety shower are accessible and operational.

Don all required PPE as specified in the table above.

2. Handling the Compound:

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not ingest or inhale the substance.[1]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling.[1][2]

3. Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible substances like strong oxidizing agents.[1]

4. Accidental Release Measures:

Spills/Leaks: Immediately clean up spills, observing all precautions in the PPE section.[1]

Avoid generating dusty conditions.[1]

Sweep up the material and place it into a suitable, closed container for disposal.[1][2]

Ensure adequate ventilation in the area of the spill.[1]
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5. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle.

Waste Product: Dispose of this material in a manner consistent with federal, state, and local

regulations. One method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[4][5]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[5] Do not

mix with other waste.[5]
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Workflow for Handling 2-Ethylanthraquinone
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Caption: Logical workflow for the safe handling and disposal of 2-Ethylanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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